molecular formula C18H23N7OS B5672327 1-[(2,4-dimethyl-1,3-thiazol-5-yl)carbonyl]-3-[5-(1H-imidazol-1-ylmethyl)-4-methyl-4H-1,2,4-triazol-3-yl]piperidine

1-[(2,4-dimethyl-1,3-thiazol-5-yl)carbonyl]-3-[5-(1H-imidazol-1-ylmethyl)-4-methyl-4H-1,2,4-triazol-3-yl]piperidine

Cat. No. B5672327
M. Wt: 385.5 g/mol
InChI Key: RCIICWHTDAJTOQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1. Synthesis Analysis

  • Studies involving the synthesis of similar compounds, such as thiazolo[3,2-a]pyridine derivatives, have been conducted. For example, the synthesis of novel thiazolopyridines involved condensations and cyclocondensations of various intermediates, as described by Lamphon et al. (2004) (Lamphon et al., 2004).

2. Molecular Structure Analysis

  • The molecular structures of compounds with similarities to the requested compound have been analyzed. Karczmarzyk and Malinka (2004) studied the crystal and molecular structures of related compounds, providing insights into their geometric configurations (Karczmarzyk & Malinka, 2004).

3. Chemical Reactions and Properties

  • The synthesis of 1,3-thiazole and 1,3-thiazolo[2,3-c]-1,2,4-triazole derivatives, including reactions and properties, has been researched, highlighting the intricate chemical reactions and properties of such compounds. Abdel‐Aziz et al. (2009) provided details on these chemical reactions (Abdel‐Aziz et al., 2009).

4. Physical Properties Analysis

  • Studies on similar compounds, such as those by Stanovnik et al. (2002), offer insights into physical properties like crystal structure and conformation, which are critical in understanding the physical characteristics of the compound of interest (Stanovnik et al., 2002).

5. Chemical Properties Analysis

  • The chemical properties of similar compounds have been extensively studied. For instance, Suresh et al. (2016) synthesized novel thiazolo-[3′,2′:2,3][1,2,4]triazolo[1,5-a]pyridine-9-carbonitrile derivatives and analyzed their chemical properties, including antibacterial activity (Suresh et al., 2016).

properties

IUPAC Name

(2,4-dimethyl-1,3-thiazol-5-yl)-[3-[5-(imidazol-1-ylmethyl)-4-methyl-1,2,4-triazol-3-yl]piperidin-1-yl]methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H23N7OS/c1-12-16(27-13(2)20-12)18(26)25-7-4-5-14(9-25)17-22-21-15(23(17)3)10-24-8-6-19-11-24/h6,8,11,14H,4-5,7,9-10H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RCIICWHTDAJTOQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(SC(=N1)C)C(=O)N2CCCC(C2)C3=NN=C(N3C)CN4C=CN=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H23N7OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

385.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-[(2,4-dimethyl-1,3-thiazol-5-yl)carbonyl]-3-[5-(1H-imidazol-1-ylmethyl)-4-methyl-4H-1,2,4-triazol-3-yl]piperidine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.